Cas no 1251690-50-2 (N-(3,4-difluorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine)

• Product Name: N-(3,4-difluorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine
• CAS No: 1251690-50-2
• MF: C₂₃H₂₄F₂N₄O
• MW: 410.459671974182
• CID: 5403163
• Update Time: 2025-07-15

N-(3,4-difluorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(3,4-difluoroanilino)-7-methyl-1,8-naphthyridin-3-yl]-(2-ethylpiperidin-1-yl)methanone
• N-(3,4-difluorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine

• Inchi： 1S/C23H24F2N4O/c1-3-16-6-4-5-11-29(16)23(30)18-13-26-22-17(9-7-14(2)27-22)21(18)28-15-8-10-19(24)20(25)12-15/h7-10,12-13,16H,3-6,11H2,1-2H3,(H,26,27,28)
• InChI Key： DFMZOMAPBHMMTN-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(F)C(F)=C2)C2C(N=C1)=NC(C)=CC=2)(N1CCCCC1CC)=O

Additional information on N-(3,4-difluorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine

Introduction to N-(3,4-difluorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine (CAS No: 1251690-50-2)

N-(3,4-difluorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1251690-50-2, represents a confluence of advanced chemical synthesis and biological activity, making it a subject of extensive research and development. The molecular structure of this compound incorporates several key features that contribute to its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The core structure of N-(3,4-difluorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine is characterized by a naphthyridine backbone, which is a bicyclic aromatic system consisting of a pyridine ring fused with a pyridazine ring. This particular arrangement imparts remarkable stability and electronic properties to the molecule, which are highly desirable in pharmaceutical applications. The presence of fluorine atoms at the 3 and 4 positions of the phenyl ring further enhances the compound's bioavailability and metabolic stability, making it an attractive candidate for drug development.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various biological pathways. N-(3,4-difluorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine has emerged as a promising candidate in this domain due to its ability to interact with specific enzymes and receptors. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases, which are key players in cancer signaling pathways. The ethylpiperidine moiety in the molecule is particularly noteworthy, as it is known to enhance binding affinity and selectivity towards target proteins.

The synthesis of N-(3,4-difluorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the naphthyridine core. Additionally, the introduction of fluorine atoms at specific positions on the phenyl ring has been achieved through selective fluorination methods. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

One of the most compelling aspects of N-(3,4-difluorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine is its potential therapeutic applications. Preclinical studies have demonstrated that this compound exhibits significant pharmacological activity in various disease models. For example, it has shown promise in inhibiting the growth of certain cancer cell lines by disrupting critical signaling pathways. Furthermore, its ability to cross the blood-brain barrier suggests that it may be effective in treating neurological disorders as well. These findings underscore the compound's versatility and its potential to address multiple therapeutic challenges.

The development of new drugs often involves rigorous testing to ensure safety and efficacy before they can be brought to market. N-(3,4-difluorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine has undergone extensive preclinical evaluation to assess its toxicity profile and pharmacokinetic properties. These studies have revealed that the compound is well-tolerated at therapeutic doses and does not exhibit significant side effects. This positive outcome is crucial for advancing the compound into clinical trials and ultimately into clinical use.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been employed to understand how N-(3,4-difluorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine interacts with biological targets at the molecular level. These simulations have provided valuable insights into the compound's binding mechanism and have guided further optimization efforts. By leveraging computational tools alongside experimental data, researchers can accelerate the drug development process and increase the likelihood of success.

In conclusion, N-(3,4-difluorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amino (CAS No: 125169050) is a remarkable compound with significant potential in pharmaceutical applications. Its unique structural features and biological activity make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for various diseases.